N-(4-((6-methylpyridazin-3-yl)amino)phenyl)-2-phenoxyacetamide
Overview
Description
N-(4-((6-methylpyridazin-3-yl)amino)phenyl)-2-phenoxyacetamide, also known as MPAPA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MPAPA is a small molecule that has been shown to exhibit a range of biochemical and physiological effects, making it a promising tool for investigating various biological processes.
Scientific Research Applications
Antimicrobial Properties
The pyridazine ring in this compound has been associated with antimicrobial effects. Researchers have investigated its potential as an antimicrobial agent against various pathogens, including bacteria, fungi, and viruses .
Antidepressant Activity
Studies suggest that derivatives of pyridazinone, such as our compound of interest, may possess antidepressant properties. These compounds could potentially modulate neurotransmitter systems and alleviate symptoms associated with depression .
Anti-Hypertensive Effects
The compound’s structure hints at possible anti-hypertensive activity. Researchers have explored its impact on blood pressure regulation, which could be valuable in managing hypertension .
Anticancer Potential
Pyridazinone derivatives have demonstrated anticancer properties. Our compound might interfere with cancer cell growth, making it a candidate for further investigation in oncology research .
Antiplatelet Activity
Inhibition of platelet aggregation is crucial for preventing thrombotic events. Some pyridazinone derivatives, including our compound, have shown antiplatelet effects, which could be relevant in cardiovascular medicine .
Herbicidal Applications
Interestingly, pyridazinone-based compounds have been used as herbicides. Investigating the herbicidal potential of our compound could contribute to agricultural research .
Antifeedant Properties
Certain pyridazinone derivatives exhibit antifeedant effects, deterring pests from consuming plants. This property could be valuable in crop protection strategies .
Other Anticipated Biological Activities
Beyond the mentioned applications, our compound might also impact bronchial asthma, allergies, and other physiological processes. Its diverse pharmacological profile warrants further exploration .
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit the activity of tyrosine kinases . Tyrosine kinases are enzymes responsible for the activation of many proteins by signal transduction cascades. They play pivotal roles in cell growth, differentiation, metabolism, and apoptosis .
Mode of Action
Similar compounds, such as imatinib, bind to an inactive abelson tyrosine kinase domain characteristic for this gene through numerous hydrogen bonds, hydrophobic c–h…π and π…π interactions . This binding inhibits the activity of tyrosine kinases, thereby disrupting the signal transduction cascades they regulate .
Biochemical Pathways
They primarily disrupt signal transduction cascades, leading to effects on cell growth, differentiation, metabolism, and apoptosis .
Pharmacokinetics
Similar compounds have been synthesized and their pharmacokinetic profiles evaluated . The bioavailability of such compounds would depend on these ADME properties.
Result of Action
Tyrosine kinase inhibitors can lead to the disruption of signal transduction cascades, affecting cell growth, differentiation, metabolism, and apoptosis .
properties
IUPAC Name |
N-[4-[(6-methylpyridazin-3-yl)amino]phenyl]-2-phenoxyacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O2/c1-14-7-12-18(23-22-14)20-15-8-10-16(11-9-15)21-19(24)13-25-17-5-3-2-4-6-17/h2-12H,13H2,1H3,(H,20,23)(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QNMMYZBTCHAJEQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(C=C1)NC2=CC=C(C=C2)NC(=O)COC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-((6-methylpyridazin-3-yl)amino)phenyl)-2-phenoxyacetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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